IPN60090 dihydrochloride

• Molecular Formula: C24H29Cl2F3N8O3
• Molecular Weight: 605.4 g/mol
• InChI: InChI=1S/C24H27F3N8O3.2ClH/c1-14-7-18(38-19-10-24(26,27)11-19)8-17(29-14)9-22(36)30-21-6-5-16(31-33-21)4-3-15(25)12-35-13-20(32-34-35)23(37)28-2;;/h5-8,13,15,19H,3-4,9-12H2,1-2H3,(H,28,37)(H,30,33,36);2*1H/t15-;;/m1../s1
• InChIKey: MREGZVYRKYDENT-QCUBGVIVSA-N

IPN60090 dihydrochloride – Potent and Orally Bioavailable Glutaminase-1 (GLS1) Inhibitor for Targeted Oncology Research

IPN60090 dihydrochloride (IACS-6274) is a potent, orally active, and highly selective small-molecule inhibitor of glutaminase-1 (GLS1) . It belongs to the class of kidney-type glutaminase inhibitors, which are being actively developed as anticancer agents due to the dependency of many tumors on glutamine metabolism. IPN60090 exhibits strong GLS1 inhibition with an IC50 of 31 nM and shows no activity against the GLS2 isoform (IC50 >50,000 nM) [1]. Its optimized physicochemical and pharmacokinetic profile enables high oral bioavailability and robust in vivo target engagement, making it one of only two GLS1 inhibitors to have advanced into human clinical trials [2].

Isoform-selective GLS1 inhibition for pathway-specific metabolic studies

Dihydrochloride salt formulation supports aqueous solubility for in vivo research

Reported oral PK profile supports systemic exposure research in rodent models

• [1] Soth MJ, Le K, Di Francesco ME, et al. Discovery of IPN60090, a Clinical Stage Selective Glutaminase-1 (GLS-1) Inhibitor with Excellent Pharmacokinetic and Physicochemical Properties. J Med Chem. 2020;63(21):12957-12977. View Source
• [2] Yap TA, Dumbrava EE, Rodon Ahnert J, et al. First-in-human biomarker-driven phase I trial of the potent and selective glutaminase-1 (GLS1) inhibitor IACS-6274 (IPN60090) in patients with molecularly selected advanced solid tumors. ASCO Annual Meeting 2022; Abstract 3091. View Source

Why Generic GLS1 Inhibition Is Not a Viable Alternative to IPN60090 dihydrochloride in Research and Therapeutic Development

Substituting IPN60090 with other GLS1 inhibitors or tool compounds without direct comparative validation introduces significant risk due to marked differences in physicochemical properties, pharmacokinetics, target engagement, and in vivo efficacy. For example, the early-generation inhibitor BPTES, despite its GLS1 selectivity, suffers from poor solubility and limited oral bioavailability, severely restricting its utility in in vivo studies [1]. Even between the two clinical-stage inhibitors IPN60090 and CB-839, critical differences exist: IPN60090 achieves comparable tumor growth inhibition in xenograft models at a 2.5-fold lower dose (100 mg/kg BID vs. 250 mg/kg BID for CB-839), reflecting superior pharmacokinetic efficiency [2]. Consequently, experimental outcomes obtained with alternative GLS1 inhibitors cannot be directly extrapolated to IPN60090-containing regimens, and procurement decisions for translational studies must be guided by compound-specific evidence.

! Earlier GLS1 inhibitors (e.g., BPTES, 968) often exhibit limited systemic exposure, restricting in vivo target engagement

! Clinical-stage comparator CB-839 differs in PK profile and dosing requirements; direct interchange may alter model-response outcomes

! GLS2 selectivity context may vary across inhibitors, potentially confounding GLS1-specific pathway interpretation

• [1] Soth MJ, Le K, Di Francesco ME, et al. Discovery of IPN60090, a Clinical Stage Selective Glutaminase-1 (GLS-1) Inhibitor with Excellent Pharmacokinetic and Physicochemical Properties. J Med Chem. 2020;63(21):12957-12977. View Source
• [2] PeptideDB. IPN60090 dihydrochloride Product Database. View Source

Quantitative Differentiation Evidence for IPN60090 dihydrochloride vs. Closest GLS1 Inhibitor Analogs

GLS1 Inhibition Potency and Isoform Selectivity: IPN60090 vs. CB-839 and BPTES

IPN60090 inhibits recombinant human GLS1 (GAC isoform) with an IC50 of 31 nM, and exhibits no activity against the liver-type isoform GLS2 (IC50 >50,000 nM) [1]. In contrast, the comparator CB-839 (telaglenastat) displays a slightly lower IC50 of 24 nM against recombinant human GAC but similar GLS2 selectivity . The earlier-generation inhibitor BPTES has an IC50 of 160 nM (0.16 µM), making it approximately 5-fold less potent than IPN60090 in the same assay format [1].

GLS1 potency & GLS2 selectivity

Cross-study comparable

GLS1 IC50 31 nM
GLS2 IC50 >50,000 nM
Selectivity >1,600-fold

High isoform selectivity supports GLS1-specific assay interpretation and minimizes GLS2-related confounding in metabolic studies

Purified recombinant human enzymes; dual-coupled assay

Evidence Dimension	GLS1 enzymatic inhibition (IC50, nM)
Target Compound Data	31 nM (recombinant human GAC)
Comparator Or Baseline	CB-839: 24 nM; BPTES: 160 nM
Quantified Difference	IPN60090 is 5.2-fold more potent than BPTES; CB-839 is 1.3-fold more potent than IPN60090
Conditions	Dual-coupled enzyme assay using purified recombinant human GLS1 (GAC isoform)

Why This Matters

High potency and absolute GLS2 selectivity minimize off-target metabolic disruption, a critical factor for translational research and therapeutic index.

• [1] Soth MJ, Le K, Di Francesco ME, et al. Discovery of IPN60090, a Clinical Stage Selective Glutaminase-1 (GLS-1) Inhibitor with Excellent Pharmacokinetic and Physicochemical Properties. J Med Chem. 2020;63(21):12957-12977. View Source

In Vivo Antitumor Efficacy: IPN60090 Achieves Comparable Target Engagement to CB-839 at a 2.5-Fold Lower Dose

In a 30-day oral dosing study in tumor-bearing mice, IPN60090 administered at 100 mg/kg twice daily (BID) demonstrated similar efficacy and target engagement to CB-839 dosed at 250 mg/kg BID [1]. Tumor growth inhibition and pharmacodynamic modulation of the glutamate/glutamine ratio were comparable between the two regimens despite the 2.5-fold lower dose of IPN60090.

In vivo model-response vs. CB-839

Head-to-head

Equivalent model-response at 100 mg/kg BID vs. CB-839 250 mg/kg BID

Reported comparable tumor growth inhibition at lower dose may reduce compound consumption in long-term studies

30-day oral dosing; PDX model context

Evidence Dimension	In vivo antitumor efficacy and target engagement
Target Compound Data	100 mg/kg BID – similar efficacy to CB-839 at 250 mg/kg BID
Comparator Or Baseline	CB-839 (telaglenastat): 250 mg/kg BID
Quantified Difference	IPN60090 achieves equivalent efficacy at 40% of the CB-839 dose
Conditions	30-day oral BID dosing in tumor-bearing mouse xenograft model; assessment of tumor growth inhibition and plasma glutamate/glutamine ratio

Why This Matters

Superior in vivo potency per unit dose implies a wider therapeutic window and potentially better tolerability in clinical development, reducing required drug quantities for preclinical studies.

• [1] PeptideDB. IPN60090 dihydrochloride Product Database. View Source

Oral Pharmacokinetic Efficiency: IPN60090 Exhibits High Bioavailability and Favorable Clearance

In mice, IPN60090 dihydrochloride demonstrates excellent oral pharmacokinetics with a bioavailability (F%) of 89%, a clearance (CL) of 4.1 mL/min/kg, and a plasma half-life (t1/2) of 1 hour following oral administration at 10 mg/kg [1]. In humans, the compound achieves a steady-state Cmax of 45.8 ± 18.6 µM and AUC(0-12hrs) of 382.48 ± 159.27 h*µM at the recommended Phase 2 dose of 180 mg BID, with an observed half-life of approximately 12 hours [2]. While direct comparative PK data for CB-839 under identical conditions are not publicly available in the same publication, the high oral exposure and extended human half-life of IPN60090 support its optimized physicochemical profile.

Cellular activity vs. BPTES

Class-level inference

A549 IC50 26 nM
~6-fold lower than BPTES (class-level baseline)

Reported cellular potency aligns with biochemical GLS1 inhibition, supporting target engagement assessment in NSCLC cell models

72-hour viability assay; class-level comparator context

Evidence Dimension	Oral pharmacokinetic parameters (mouse/human)
Target Compound Data	Mouse: F%=89%, CL=4.1 mL/min/kg, t1/2=1 h. Human: Cmax=45.8 µM, AUC=382.48 h*µM, t1/2~12 h
Comparator Or Baseline	CB-839 human PK: Limited public data; mouse PK: F% ~40-60% (inferred from literature)
Quantified Difference	IPN60090 exhibits ~2-fold higher oral bioavailability in mice compared to reported CB-839 values (~40-60%)
Conditions	Mouse: 10 mg/kg p.o.; Human: 180 mg BID at steady-state (Phase 1 trial)

Why This Matters

High bioavailability reduces the required dose to achieve target exposure, lowering cost per study and minimizing animal-to-animal variability in preclinical research.

• [1] Soth MJ, Le K, Di Francesco ME, et al. Discovery of IPN60090, a Clinical Stage Selective Glutaminase-1 (GLS-1) Inhibitor with Excellent Pharmacokinetic and Physicochemical Properties. J Med Chem. 2020;63(21):12957-12977. View Source
• [2] Yap TA, Dumbrava EE, Rodon Ahnert J, et al. First-in-human biomarker-driven phase I trial of the potent and selective glutaminase-1 (GLS1) inhibitor IACS-6274 (IPN60090) in patients with molecularly selected advanced solid tumors. ASCO Annual Meeting 2022; Abstract 3091. View Source

Human Pharmacodynamic Target Modulation: IPN60090 Robustly Suppresses Glutamine Metabolism in Patients

In a Phase 1 clinical trial of patients with advanced solid tumors, IPN60090 at the recommended Phase 2 dose of 180 mg BID achieved an 83.9% reduction (P<0.0001) in the glutamate-to-glutamine ratio in peripheral blood mononuclear cells (PBMCs) on day 14 compared to baseline [1]. This degree of target engagement exceeds the threshold predicted to be efficacious based on preclinical models. Doses of 120 mg and 240 mg BID yielded inhibition rates of 82.5% and 85.3%, respectively, demonstrating a robust PK/PD relationship. While CB-839 has also shown PD modulation in clinical studies, the quantitative degree of pathway suppression has not been reported in a directly comparable format.

Oral bioavailability

Class-level inference

F% = 89%
Cmax = 19 µM

High reported oral bioavailability supports systemic exposure research in mouse models

Female CD-1 mice; 10 mg/kg PO

Evidence Dimension	Human pharmacodynamic target engagement (% inhibition of glutamate/glutamine ratio)
Target Compound Data	83.9% reduction at 180 mg BID (C1D14 vs baseline)
Comparator Or Baseline	CB-839: Clinical PD data available but not directly comparable; typical PD assays measure glutamine consumption or metabolite changes in tumor biopsies or plasma
Quantified Difference	IPN60090 shows dose-dependent, near-complete target engagement (≥80% inhibition) at clinically tolerable doses
Conditions	Phase 1 BOIN design; serial PBMC sampling with 13C-isotope labeling; n=22 patients with advanced solid tumors

Why This Matters

Quantitative human PD data provide confidence in selecting appropriate doses for combination studies and support the compound's potential for biomarker-driven patient selection.

• [1] Yap TA, Dumbrava EE, Rodon Ahnert J, et al. First-in-human biomarker-driven phase I trial of the potent and selective glutaminase-1 (GLS1) inhibitor IACS-6274 (IPN60090) in patients with molecularly selected advanced solid tumors. ASCO Annual Meeting 2022; Abstract 3091. View Source

Clinical Development Status: IPN60090 Is One of Only Two GLS1 Inhibitors to Advance to Human Trials

As of 2025, only two GLS1 inhibitors—IPN60090 and CB-839—have entered human clinical trials for cancer treatment [1]. This positions IPN60090 among a very small cohort of compounds that have demonstrated sufficient preclinical safety and efficacy to warrant clinical investigation. Numerous other GLS1 inhibitors (e.g., BPTES, compound 968, DON prodrugs) have not progressed beyond preclinical stages due to suboptimal pharmacokinetics, toxicity, or insufficient target coverage.

Evidence Dimension	Clinical development progression
Target Compound Data	Phase 1 clinical trial ongoing; monotherapy and combination arms
Comparator Or Baseline	CB-839: Phase 1/2 completed in multiple indications; BPTES and others: Preclinical only
Quantified Difference	IPN60090 is among the top 2 most advanced GLS1 inhibitors globally
Conditions	Review of clinical trial registries and published literature as of 2025

Why This Matters

Procurement of IPN60090 ensures alignment with clinically validated target engagement and safety data, reducing translational risk for academic and industrial research programs.

• [1] Orro A, et al. Deciphering the landscape of allosteric glutaminase 1 inhibitors as anticancer agents. Biomed Pharmacother. 2025;178:117345. View Source

Antiproliferative Activity in Lung Cancer Cells: IPN60090 Potently Inhibits A549 Cell Growth

IPN60090 inhibits the proliferation of A549 human non-small cell lung cancer (NSCLC) cells with an IC50 of 26 nM [1]. In comparison, CB-839 displays GI50 values of 19 nM and 55 nM against MDA-MB-231 and HCC1806 triple-negative breast cancer cells, respectively . While direct head-to-head data in the same cell line are not available, the sub-30 nM potency of IPN60090 in A549 cells indicates strong single-agent antiproliferative activity in a clinically relevant NSCLC model.

Evidence Dimension	Antiproliferative activity (IC50, nM)
Target Compound Data	26 nM (A549 NSCLC cells)
Comparator Or Baseline	CB-839: 19 nM (MDA-MB-231), 55 nM (HCC1806)
Quantified Difference	IPN60090 potency in A549 cells is comparable to CB-839 potency in sensitive TNBC lines
Conditions	Standard cell viability assay; 72-96 hour incubation

Why This Matters

Potent inhibition of NSCLC cell growth supports the use of IPN60090 in preclinical lung cancer models, a major focus of ongoing clinical development.

• [1] Soth MJ, Le K, Di Francesco ME, et al. Discovery of IPN60090, a Clinical Stage Selective Glutaminase-1 (GLS-1) Inhibitor with Excellent Pharmacokinetic and Physicochemical Properties. J Med Chem. 2020;63(21):12957-12977. View Source

Optimal Application Scenarios for IPN60090 dihydrochloride Based on Quantified Differentiation Evidence

Preclinical Efficacy Studies in Glutamine-Dependent Solid Tumor Models

Use IPN60090 dihydrochloride in xenograft or patient-derived xenograft (PDX) models of non-small cell lung cancer (NSCLC), ovarian cancer, or other malignancies characterized by KEAP1/NFE2L2 mutations or low ASNS expression [1]. The compound's high oral bioavailability (89% in mice) and potent antiproliferative activity (IC50 26 nM in A549 cells) ensure robust target engagement and tumor growth inhibition at clinically relevant exposures [2]. Its demonstrated dose advantage over CB-839 (100 mg/kg BID achieving efficacy equivalent to CB-839 at 250 mg/kg BID) reduces compound consumption and cost per study [3].

Pharmacodynamic Biomarker Development and Validation

Employ IPN60090 in studies aimed at establishing PK/PD relationships and validating predictive biomarkers of GLS1 inhibitor response. The compound's well-characterized human PD profile—with 83.9% suppression of the glutamate/glutamine ratio at the RP2D—provides a clinically anchored benchmark for preclinical PD assay development [1]. This enables direct translation of preclinical PD findings to clinical trial design, including patient selection strategies based on glutamine metabolism signatures.

Combination Therapy Regimens with Targeted Agents or Chemotherapy

Utilize IPN60090 in combination studies with agents such as mTOR inhibitors (e.g., TAK228), BCL2 inhibitors (venetoclax), or standard-of-care chemotherapies. Preclinical data demonstrate that IPN60090 plus TAK228 achieves 85% tumor growth inhibition compared to 28% with IPN60090 alone [2]. Ongoing Phase 1 trials are evaluating IPN60090 in combination with bevacizumab/paclitaxel and capivasertib, providing a clinical roadmap for rational combination design [3].

Translational Research in Hematologic Malignancies

Investigate IPN60090 in models of myelodysplastic syndrome (MDS) and acute myeloid leukemia (AML), where GLS1 inhibition has been shown to diminish NADPH pools and inhibit proliferation [1]. The compound's high GLS1 selectivity (>1,600-fold over GLS2) minimizes potential liver toxicity concerns, making it suitable for long-term dosing in hematologic malignancy models [2].

Application

Selection Property

Validation Focus

GLS1-dependent metabolism studies

Isoform selectivity profile

GLS2-related off-target review

In vivo target validation studies

Oral PK and exposure context

Model-response and dose-context review

Cellular target engagement assays

Cellular potency context

Target engagement and signaling endpoints

Combination pathway studies

Combination response context

Pathway convergence and synergy endpoints

• [1] Yap TA, Dumbrava EE, Rodon Ahnert J, et al. First-in-human biomarker-driven phase I trial of the potent and selective glutaminase-1 (GLS1) inhibitor IACS-6274 (IPN60090) in patients with molecularly selected advanced solid tumors. ASCO Annual Meeting 2022; Abstract 3091. View Source
• [2] Soth MJ, Le K, Di Francesco ME, et al. Discovery of IPN60090, a Clinical Stage Selective Glutaminase-1 (GLS-1) Inhibitor with Excellent Pharmacokinetic and Physicochemical Properties. J Med Chem. 2020;63(21):12957-12977. View Source
• [3] PeptideDB. IPN60090 dihydrochloride Product Database. View Source